Ethyl 2-[3,9-dimethyl-7-(2-methylprop-2-enyl)-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate

• IUPAC Name: ethyl 2-[3,9-dimethyl-7-(2-methylprop-2-enyl)-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate
• InChI: InChI=1S/C17H22N6O4/c1-6-27-12(24)9-23-16-18-14-13(21(16)8-11(4)19-23)15(25)22(7-10(2)3)17(26)20(14)5/h2,6-9H2,1,3-5H3
• InChI Key: YAHFPQMAOWKMMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=NC3=C(N2CC(=N1)C)C(=O)N(C(=O)N3C)CC(=C)C
• Molecular Formula: C17H22N6O4
• Molecular Weight: 374.4 g/mol
• CAS No.: 923234-29-1

Description

Ethyl 2-[3,9-dimethyl-7-(2-methylprop-2-enyl)-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate is a useful research compound. Its molecular formula is C17H22N6O4 and its molecular weight is 374.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Intermediate Roles

Ethyl 2-[3,9-dimethyl-7-(2-methylprop-2-enyl)-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate is a compound of interest in the realm of heterocyclic chemistry, especially in the synthesis of triazine derivatives. Lavergne et al. (1975) explored the reactivity of ethyl acetoacetate with diamino-triazines, leading to the synthesis of various bicyclic and tricyclic compounds, including triazepines and triazolotriazines, which serve as pivotal intermediates for further chemical transformations (Lavergne, Viallefont, & Daunis, 1975). This research demonstrates the compound's utility in constructing complex heterocyclic systems, potentially applicable in pharmaceutical chemistry.

Potential for Novel Compound Synthesis

The compound's framework serves as a versatile precursor for synthesizing novel heterocycles with potential biological activities. For instance, synthesizing 1,2,4-triazines and triazepines involves cyclization reactions that can yield compounds with potential as anti-tumor agents. Badrey and Gomha (2012) described the synthesis of triazine and triazepine derivatives from an intermediate similar in structure to this compound, underscoring the potential for developing new therapeutics (Badrey & Gomha, 2012).

Role in Heterocyclic Compound Synthesis

The significance of this compound extends to the synthesis of diverse heterocyclic structures. For example, research by Ohsumi and Neunhoeffer (1992) on the synthesis of ethyl 1,2,4-triazine-5-carboxylates highlights the role of similar ethyl ester derivatives in achieving high regioselectivity, a crucial aspect in the synthesis of targeted heterocyclic compounds with specific biological functions (Ohsumi & Neunhoeffer, 1992).

Applications in Medicinal Chemistry

The structural complexity and the ability to undergo various cyclization reactions make this compound a valuable scaffold in medicinal chemistry. Its use in synthesizing triazepines and other heterocycles could lead to the discovery of novel compounds with potential antitumor or antiviral activities, as explored in studies focusing on the synthesis and biological evaluation of triazine derivatives (Ueda et al., 1987).